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4-[2-(1,3-Benzothiazol-2-yl)-5-[4-(2-sulfoethylcarbamoyl)phenyl]-1H-tetrazol-3-yl]-3-methoxybenzoic acid 4-[2-(1,3-Benzothiazol-2-yl)-5-[4-(2-sulfoethylcarbamoyl)phenyl]-1H-tetrazol-3-yl]-3-methoxybenzoic acid
Brand Name: Vulcanchem
CAS No.: 178925-54-7
VCID: VC0066526
InChI: InChI=1S/C25H22N6O7S2/c1-38-20-14-17(24(33)34)10-11-19(20)30-28-22(29-31(30)25-27-18-4-2-3-5-21(18)39-25)15-6-8-16(9-7-15)23(32)26-12-13-40(35,36)37/h2-11,14H,12-13H2,1H3,(H,26,32)(H,28,29)(H,33,34)(H,35,36,37)
SMILES: COC1=C(C=CC(=C1)C(=O)O)N2N=C(NN2C3=NC4=CC=CC=C4S3)C5=CC=C(C=C5)C(=O)NCCS(=O)(=O)O
Molecular Formula: C25H22N6O7S2
Molecular Weight: 582.6 g/mol

4-[2-(1,3-Benzothiazol-2-yl)-5-[4-(2-sulfoethylcarbamoyl)phenyl]-1H-tetrazol-3-yl]-3-methoxybenzoic acid

CAS No.: 178925-54-7

Main Products

VCID: VC0066526

Molecular Formula: C25H22N6O7S2

Molecular Weight: 582.6 g/mol

4-[2-(1,3-Benzothiazol-2-yl)-5-[4-(2-sulfoethylcarbamoyl)phenyl]-1H-tetrazol-3-yl]-3-methoxybenzoic acid - 178925-54-7

CAS No. 178925-54-7
Product Name 4-[2-(1,3-Benzothiazol-2-yl)-5-[4-(2-sulfoethylcarbamoyl)phenyl]-1H-tetrazol-3-yl]-3-methoxybenzoic acid
Molecular Formula C25H22N6O7S2
Molecular Weight 582.6 g/mol
IUPAC Name 4-[2-(1,3-benzothiazol-2-yl)-5-[4-(2-sulfoethylcarbamoyl)phenyl]-1H-tetrazol-3-yl]-3-methoxybenzoic acid
Standard InChI InChI=1S/C25H22N6O7S2/c1-38-20-14-17(24(33)34)10-11-19(20)30-28-22(29-31(30)25-27-18-4-2-3-5-21(18)39-25)15-6-8-16(9-7-15)23(32)26-12-13-40(35,36)37/h2-11,14H,12-13H2,1H3,(H,26,32)(H,28,29)(H,33,34)(H,35,36,37)
Standard InChIKey QZHPOWUOLXLXGX-UHFFFAOYSA-N
SMILES COC1=C(C=CC(=C1)C(=O)O)N2N=C(NN2C3=NC4=CC=CC=C4S3)C5=CC=C(C=C5)C(=O)NCCS(=O)(=O)O
Canonical SMILES COC1=C(C=CC(=C1)C(=O)O)N2N=C(NN2C3=NC4=CC=CC=C4S3)C5=CC=C(C=C5)C(=O)NCCS(=O)(=O)O
PubChem Compound 11421881
Last Modified Nov 11 2021
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